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Compound of Interest

Compound Name: Pent-2-enenitrile

Cat. No.: B12440713 Get Quote

Essential guidance for the safe handling and disposal of Pent-2-enenitrile, ensuring the

protection of laboratory personnel and the integrity of research.

For researchers, scientists, and drug development professionals, meticulous adherence to

safety protocols is paramount. This guide provides immediate, essential safety and logistical

information for handling Pent-2-enenitrile, a flammable and toxic chemical. Outlined below are

the necessary personal protective equipment (PPE), operational procedures, and disposal

plans to mitigate risks and ensure a safe laboratory environment.

Chemical Safety Data at a Glance
Understanding the fundamental properties and hazards of Pent-2-enenitrile is the first step in

safe handling. The following table summarizes key quantitative data.
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Property Value

Molecular Formula C5H7N

Molecular Weight 81.12 g/mol [1][2]

Appearance Clear yellow liquid[1][3]

Flash Point 28.5°C[4]

GHS Hazard Statements

H226: Flammable liquid and vapor[1][2][5]

H301: Toxic if swallowed[1][2][5] H311: Toxic in

contact with skin[1][2][5] H317: May cause an

allergic skin reaction[5][6] H331: Toxic if

inhaled[1][2][5]

Essential Personal Protective Equipment (PPE)
The selection of appropriate PPE is critical to prevent exposure. The following table outlines the

recommended equipment for handling Pent-2-enenitrile.
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Body Part Recommended Protection

Respiratory

A NIOSH-approved half-face respirator with a

combination filter cartridge for organic

vapors/acid gas/HEPA is recommended,

especially when handling the neat chemical.[1] If

exposure limits are exceeded or irritation is

experienced, a full-face respirator should be

used.[7] In situations with unknown atmospheric

concentrations, a Self-Contained Breathing

Apparatus (SCBA) is necessary.[1]

Eyes/Face

Tightly fitting safety goggles with side-shields

conforming to EN 166 (EU) or NIOSH (US)

standards are mandatory.[7] A face shield may

be required for splash protection.[8]

Hands

Chemical impermeable gloves must be worn.[6]

[7] Always inspect gloves for integrity before use

and wash hands after handling.

Body

Wear fire/flame resistant and impervious

clothing.[7] Disposable Tyvek-type sleeves

taped to gloves or a full disposable protective

suit should be considered.[1]

The following diagram illustrates the decision-making process for selecting the appropriate

level of PPE.
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PPE Selection Logic for Pent-2-enenitrile Handling

Assess Task and Potential Exposure

Adequate Ventilation (Fume Hood)?

Weighing or Diluting Neat Chemical?

Potential for Splash or Spill?

Yes

Standard PPE:
- Half-face respirator

- Safety goggles and face shield
- Chemical resistant gloves

- Lab coat or disposable gown

No

High-Level PPE:
- Full-face respirator or SCBA

- Chemical resistant suit
- Heavy-duty gloves

- Safety boots

HighLow

Yes

No

Basic PPE:
- Safety glasses with side shields

- Chemical resistant gloves
- Lab coat

Yes, and low risk task

Proceed with Task
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Workflow for Pent-2-enenitrile Spill Response

Spill Occurs

Assess Spill Size

Minor Spill

Small & Manageable

Major Spill

Large or Uncontrolled

Don Appropriate PPE Evacuate Area & Alert Others

Contact Emergency ServicesRemove Ignition Sources

Contain Spill with Absorbent Material

Collect and Seal Waste

Decontaminate Area

Spill Response Complete

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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